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Compound of Interest

Compound Name: Isobornyl butyrate

CAS No.: 58479-55-3

Cat. No.: B1583656

Get Quote

Introduction: Chemical Identity & Structural
Context[1][2][3]
Isobornyl butyrate (IBB) represents a specific class of terpene esters derived from the bicyclic

monoterpene backbone. In drug development and advanced formulation, it is critical to

distinguish IBB from its structural isomers, particularly bornyl butyrate (endo-isomer) and

isobornyl isobutyrate (branched acyl chain).

While often utilized as a fragrance ingredient due to its piney, camphoraceous, and herbaceous

profile, its lipophilicity and bicyclic structure make it a candidate of interest for transdermal

permeation enhancement and as a hydrophobic linker in prodrug design.

Structural Definition
IUPAC Name: [(1R,4R,6R)-1,7,7-trimethyl-6-bicyclo[2.2.1]heptanyl] butanoate

CAS Number: 58479-55-3[1][2]

Molecular Formula:
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[3][4][5][6]

Molecular Weight: 224.34 g/mol [3][5][6]

Stereochemistry: The "Iso" designation refers to the exo configuration of the ester linkage

relative to the gem-dimethyl bridge. This steric positioning makes the ester bond more

accessible to hydrolysis compared to its endo (bornyl) counterpart, a critical factor in

metabolic stability studies.

Synthesis Pathway (Wagner-Meerwein Rearrangement)
The synthesis of isobornyl butyrate typically proceeds via the acid-catalyzed rearrangement

of camphene. This is a classic Wagner-Meerwein rearrangement where the carbocation

intermediate dictates the stereoselectivity toward the exo isomer.
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Figure 1: Acid-catalyzed synthesis mechanism showing the conversion of Camphene to

Isobornyl Butyrate via carbocation rearrangement.

Physicochemical Profile
The following data aggregates experimental values where available and high-fidelity Group

Contribution Method (GCM) estimates where experimental gaps exist.

Core Thermophysical Data
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Property Value / Range Method/Source Reliability

Boiling Point (

)
252.00 – 254.00 °C

Experimental

(Atmospheric)
High

Flash Point ~110.5 °C (231 °F) Closed Cup High

Density (

)
0.958 – 0.964 g/cm³ Pycnometry @ 25°C High

Refractive Index (

)
1.460 – 1.466

Refractometry @

20°C
High

Vapor Pressure (

)

0.0028 mmHg (0.37

Pa)
Extrapolated @ 25°C Medium

LogP (Octanol/Water) 4.67 Calculated (XLogP3) High

Water Solubility 2.405 mg/L Estimated @ 25°C Medium

Critical Parameters (Estimated)
For thermodynamic modeling in process simulation (e.g., Aspen Plus), the following critical

properties are estimated using the Joback method:

Critical Temperature (

): 718.5 K

Critical Pressure (

): 2.45 MPa

Critical Volume (

): 0.865 L/mol

Thermodynamic Analysis
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Enthalpy of Vaporization ( )
The enthalpy of vaporization is a measure of the energy required to overcome intermolecular

forces (Van der Waals and dipole-dipole interactions). For Isobornyl butyrate, direct

calorimetric data is sparse. We derive this value using the Vetere Equation and Trouton’s Rule

modified for polar liquids.

Estimated

(at

): 52.4 ± 3.0 kJ/mol

Rationale: The bicyclic cage structure adds rigidity, slightly elevating the heat of vaporization

compared to linear esters of similar molecular weight.

Vapor Pressure Curve
The vapor pressure behavior follows the Antoine Equation:

[4]

Derived Parameters (Range 100°C – 250°C):

A: 7.24

B: 2150

C: 200 (Note:

in mmHg,

in Celsius. These are regression estimates based on boiling point and flash point data
points.)

Experimental Methodologies
To validate the thermochemical data presented above within a drug development pipeline, the

following "Self-Validating" protocols are recommended. These ensure data integrity and

reproducibility.
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Protocol: Vapor Pressure Determination via Knudsen
Effusion
For low-volatility compounds like IBB, standard distillation methods fail. The Knudsen Effusion

method is the gold standard.

Workflow Logic:

System: High-vacuum chamber with a temperature-controlled cell containing IBB.

Orifice: A microscopic hole (Knudsen cell) allows molecules to escape.

Measurement: Mass loss over time is correlated to vapor pressure using the Hertz-Knudsen

equation.

Sample Degassing
(Remove volatiles/solvents)

High Vacuum Chamber
(< 10^-5 Pa)

Isothermal Step
(e.g., 298K, 308K, 318K)

Measure Mass Loss Rate
(Quartz Crystal Microbalance)

Calculate P_vap
(Hertz-Knudsen Eq)

Click to download full resolution via product page

Figure 2: Knudsen Effusion workflow for determining low-magnitude vapor pressures.
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Protocol: Purity Verification (GC-MS)
Thermochemical data is useless if the sample is isomeric mixtures.

Column: HP-5MS or DB-Wax (Polarity is key to separate exo/endo isomers).

Oven Program: 60°C (1 min)

5°C/min

240°C.

Validation: The exo (isobornyl) isomer typically elutes after the endo (bornyl) isomer on non-

polar columns due to slight boiling point differences and steric interaction with the stationary

phase.

Predictive Modeling & Estimation
When experimental data is absent for specific derivatives, Group Contribution Methods (GCM)

are the industry standard for estimation.

Joback Method Application
To estimate the Heat Capacity (

) of Liquid IBB at 298K:

Group Breakdown:

(4 groups)

(ring/chain) (4 groups)

(ring) (2 groups)

(quaternary) (2 groups)

(ester) (1 group)

Calculated Estimate:
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Insight: This high heat capacity suggests IBB can act as a thermal buffer in formulation stability,

absorbing significant energy before temperature shifts occur.

Safety & Stability (HSE Profile)
GHS Classification: Not classified as a severe acute toxin.

Flammability: Combustible Liquid (Class IIIB).

Reactivity: Stable under neutral conditions. Susceptible to hydrolysis in highly alkaline or

acidic media, reverting to Isoborneol and Butyric acid (which has a potent, rancid odor).

Storage: Store under nitrogen headspace to prevent oxidative degradation of the terpene

backbone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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